Cas no 1806864-56-1 (5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride
• CAS No: 1806864-56-1
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4894469
• Update Time: 2025-11-01

5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-5(14)3-2(6(9)10)1-12-7(11)4(3)13(15)16/h1,6H
• InChI Key： NMKHMTUZXCMRRU-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)Cl)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride (CAS No. 1806864-56-1)

5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride (CAS No. 1806864-56-1) is a versatile and highly reactive compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine atom, and a nitro group, offers a wide range of applications in the synthesis of biologically active molecules.

The presence of the difluoromethyl group in the molecule imparts unique electronic and steric properties, which can significantly influence the reactivity and selectivity of chemical transformations. The iodine atom, on the other hand, provides a versatile handle for further functionalization through various coupling reactions, such as Suzuki-Miyaura cross-coupling and Sonogashira coupling. The nitro group is a potent electron-withdrawing substituent that can enhance the electrophilicity of the carbonyl chloride moiety, making it an excellent reagent for nucleophilic substitution reactions.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The researchers demonstrated that the difluoromethyl group played a crucial role in enhancing the potency and selectivity of these inhibitors.

In another notable study, researchers at the University of California, San Francisco, utilized 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride to synthesize a series of novel pyridine-based compounds with potent antiviral activity against influenza viruses. The iodine atom in this compound facilitated efficient palladium-catalyzed cross-coupling reactions, allowing for the rapid synthesis of diverse derivatives with varying biological activities.

The versatility of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride extends beyond its use as an intermediate in drug discovery. It has also found applications in the synthesis of fluorescent probes and imaging agents. A recent publication in Chemical Communications described the synthesis of a fluorescent probe derived from this compound, which exhibited high sensitivity and selectivity for detecting reactive oxygen species (ROS) in living cells. The probe's ability to selectively respond to ROS makes it a valuable tool for studying oxidative stress and related cellular processes.

The synthetic utility of 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride is further enhanced by its stability under various reaction conditions. This stability allows for its use in multi-step synthetic sequences without significant degradation or side reactions. Additionally, its reactivity can be fine-tuned by adjusting reaction parameters such as temperature, solvent, and catalyst choice.

In conclusion, 5-(Difluoromethyl)-2-iodo-3-nitropyridine-4-carbonyl chloride (CAS No. 1806864-56-1) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for the synthesis of biologically active molecules with diverse therapeutic potentials. Ongoing research continues to uncover new applications and optimize synthetic strategies involving this compound, further solidifying its importance in the field.